REACTION_CXSMILES
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[OH-].[Na+].C[O:4][C:5](=[O:22])[CH2:6][CH2:7][C:8](=[O:21])[C:9]1[CH:14]=[CH:13][C:12]([O:15][CH3:16])=[C:11]([O:17][CH3:18])[C:10]=1[O:19][CH3:20].O>CO>[O:21]=[C:8]([C:9]1[CH:14]=[CH:13][C:12]([O:15][CH3:16])=[C:11]([O:17][CH3:18])[C:10]=1[O:19][CH3:20])[CH2:7][CH2:6][C:5]([OH:22])=[O:4] |f:0.1|
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Name
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Quantity
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5.95 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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6.78 g
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Type
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reactant
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Smiles
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COC(CCC(C1=C(C(=C(C=C1)OC)OC)OC)=O)=O
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CO
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Control Type
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AMBIENT
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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the reaction mixture was refluxed for 30 min
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Duration
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30 min
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Type
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CUSTOM
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Details
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The solvent was evaporated under reduced pressure
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Type
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EXTRACTION
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Details
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the reaction mixture was extracted with ether (100×3)
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Type
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WASH
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Details
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the combined organic phases were washed with water
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate and solvent
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Type
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CUSTOM
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Details
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evaporated under reduced pressure
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Type
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CUSTOM
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Details
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The crude product was purified by column chromatography (20:80 EtOAc:Hexanes)
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Name
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Type
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product
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Smiles
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O=C(CCC(=O)O)C1=C(C(=C(C=C1)OC)OC)OC
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Type | Value | Analysis |
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AMOUNT: MASS | 5.43 g | |
YIELD: PERCENTYIELD | 94% | |
YIELD: CALCULATEDPERCENTYIELD | 88.4% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |